Cas no 2244987-03-7 (CDK12-IN-2)

• Product Name: CDK12-IN-2
• CAS No: 2244987-03-7
• MF: C₃₂H₃₂N₆O₂
• MW: 532.635486602783
• CID: 5052204
• PubChem ID: 134813906
• Update Time: 2025-05-20

CDK12-IN-2 Chemical and Physical Properties

Names and Identifiers

• CDK12 inhibitor 2
• GTPL10063
• TQP0780
• BDBM50367676
• 3-benzyl-1-(4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-(4-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)phenyl)urea
• 3-Benzyl-1-(trans-4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-(4-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)phenyl)urea
• Urea, N-?[trans-?4-?[(5-?cyano-?2-?pyridinyl)?amino]?cyclohexyl]?-?N-?[4-?(1,?6-?dihydro-?1-?methyl-?6-?oxo-?3-?pyridinyl)?phenyl]?-?N'-?(phenylmethyl)?-
• CDK12-IN-2
• DA-62150
• CHEMBL4160662
• AKOS040757469
• 3-benzyl-1-[4-[(5-cyanopyridin-2-yl)amino]cyclohexyl]-1-[4-(1-methyl-6-oxopyridin-3-yl)phenyl]urea
• CS-0058597
• HY-112626
• 1-Benzyl-3-[4-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)phenyl]-3-[(1r,4r)-4-[(5-cyanopyridin-2-yl)amino]cyclohexyl]urea
• SCHEMBL22998709
• BDBM50590457
• EX-A5511
• G16741
• 2244987-03-7
• Z3866389679
• MS-29847
• CHEMBL5193291
• SCHEMBL22998712

• Inchi： 1S/C32H32N6O2/c1-37-22-26(10-18-31(37)39)25-8-13-28(14-9-25)38(32(40)35-20-23-5-3-2-4-6-23)29-15-11-27(12-16-29)36-30-17-7-24(19-33)21-34-30/h2-10,13-14,17-18,21-22,27,29H,11-12,15-16,20H2,1H3,(H,34,36)(H,35,40)
• InChI Key： HDJBGURZVALLMD-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)N(C1C=CC(C2C=CC(N(C)C=2)=O)=CC=1)C1CCC(CC1)NC1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 532.25867428g/mol
• Monoisotopic Mass: 532.25867428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on CDK12-IN-2

Research Brief on CDK12-IN-2 (CAS: 2244987-03-7): A Promising CDK12 Inhibitor in Cancer Therapy

CDK12-IN-2 (CAS: 2244987-03-7) is a novel and potent cyclin-dependent kinase 12 (CDK12) inhibitor that has recently gained significant attention in the field of chemical biology and oncology research. CDK12 plays a crucial role in transcription elongation and DNA damage response, making it an attractive therapeutic target for various cancers, particularly those with homologous recombination deficiency (HRD). This research brief aims to summarize the latest findings on CDK12-IN-2, focusing on its mechanism of action, preclinical efficacy, and potential clinical applications.

Recent studies have demonstrated that CDK12-IN-2 exhibits high selectivity and potency against CDK12, with an IC50 value in the low nanomolar range. Structural analysis reveals that the compound binds to the ATP-binding pocket of CDK12, effectively inhibiting its kinase activity. In vitro experiments using cancer cell lines have shown that CDK12-IN-2 induces transcriptional dysregulation of DNA damage response genes, leading to impaired DNA repair and subsequent apoptosis in cancer cells. Notably, the compound has shown synergistic effects when combined with PARP inhibitors, suggesting its potential in combination therapies for HRD-positive cancers.

In vivo studies using xenograft mouse models have further validated the antitumor efficacy of CDK12-IN-2. Administration of the inhibitor resulted in significant tumor growth suppression across multiple cancer types, including ovarian, breast, and prostate cancers. Pharmacokinetic analyses indicate favorable drug-like properties, with good oral bioavailability and reasonable half-life. However, researchers have noted some challenges in terms of dose-limiting toxicities, which are currently being addressed through structural optimization efforts.

The development of CDK12-IN-2 represents an important advancement in targeted cancer therapy. Its unique mechanism of action, targeting both transcription and DNA repair pathways, offers new opportunities for treating cancers resistant to conventional therapies. Ongoing research is focusing on identifying predictive biomarkers for patient stratification and optimizing combination regimens. As CDK12-IN-2 progresses through preclinical development, it holds promise for entering clinical trials in the near future, potentially offering a new therapeutic option for patients with CDK12-dependent cancers.

Future directions for CDK12-IN-2 research include comprehensive safety profiling, further mechanistic studies to understand resistance mechanisms, and exploration of its potential in other therapeutic areas beyond oncology. The compound's chemical structure (2244987-03-7) serves as a valuable scaffold for developing next-generation CDK12 inhibitors with improved pharmacological properties. As the field advances, CDK12-IN-2 continues to be a focal point for understanding CDK12 biology and translating these insights into clinical applications.